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Compound of Interest

Compound Name: Isoorotidine

Cat. No.: B15587377 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The following document summarizes the publicly available scientific and technical

information regarding isoorotidine. It is intended for informational purposes for a scientific

audience and does not constitute medical advice or an endorsement of the compound for any

therapeutic use.

Executive Summary
This technical guide addresses the potential therapeutic relevance of the compound

isoorotidine. A comprehensive review of scientific literature and chemical databases reveals

that isoorotidine is a nucleoside derivative, identified as an isomer of the pyrimidine

nucleoside orotidine. However, there is a significant lack of publicly available data regarding its

therapeutic applications, mechanism of action, and preclinical or clinical studies. The

compound is commercially available for research purposes, with the explicit caveat that it is not

for human or veterinary use[1]. This document outlines the limited available information on

isoorotidine and highlights the current void in research concerning its potential

pharmacological activity.

Chemical and Physical Properties of Isoorotidine
Isoorotidine is a distinct chemical entity with the following properties:
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Property Value Reference

CAS Number 489-36-1 [1]

Chemical Formula C₁₀H₁₂N₂O₈ [1]

Molecular Weight 288.21 g/mol [1]

Exact Mass 288.0594 [1]

Elemental Analysis
C, 41.67; H, 4.20; N, 9.72; O,

44.41
[1]

Storage and Stability: Isoorotidine is shipped under ambient temperatures and is considered

stable for several weeks. For long-term storage, it is recommended to be kept at -20°C[1].

Current State of Research and Therapeutic Potential
As of the date of this report, there is no significant body of scientific literature detailing the

therapeutic relevance of isoorotidine. Searches of prominent scientific databases have not

yielded any in-vivo or in-vitro studies investigating its mechanism of action, efficacy in disease

models, or safety profiles. Consequently, there are no clinical trials registered or completed for

isoorotidine.

The lack of research into isoorotidine stands in stark contrast to its isomer, orotidine, and

other nucleoside analogs which have been investigated for various therapeutic purposes. The

potential for isoorotidine to have biological activity remains unexplored.

Distinction from Isotretinoin
It is critical to distinguish isoorotidine from the similarly named but chemically and functionally

distinct compound, isotretinoin. Isotretinoin (13-cis-retinoic acid) is a well-established oral

retinoid medication used for the treatment of severe acne and other dermatological

conditions[2][3][4][5]. Unlike isoorotidine, isotretinoin has been the subject of extensive

research, and its mechanism of action, clinical efficacy, and side effect profile are well-

documented[2][6][7].

Future Research Directions
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Given the current absence of data, the therapeutic potential of isoorotidine is entirely

speculative. Future research efforts would need to begin with fundamental in-vitro studies to

ascertain any biological activity. A potential starting point could be to investigate its interaction

with enzymes and receptors involved in pyrimidine metabolism, given its structural relationship

to orotidine.

An initial experimental workflow to explore the therapeutic relevance of isoorotidine would

involve:
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In-Vitro Screening

Preclinical Development

Target Identification

Cell-Based Assays

Biochemical Assays

In-Vivo Disease Models

Promising Results

Pharmacokinetics

Toxicology Studies

Clinical Trials

If Safe & Efficacious

Initial Hypothesis
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A high-level workflow for investigating the therapeutic potential of a novel compound like
isoorotidine.

Conclusion
While the chemical structure of isoorotidine is defined, its therapeutic relevance remains

unknown due to a profound lack of scientific investigation. The information available is

insufficient to provide a detailed technical guide on its core therapeutic potential, including

quantitative data, experimental protocols, or signaling pathways. The scientific community has

not yet published research that would form the basis of such a guide. Therefore, any

consideration of isoorotidine for therapeutic purposes is premature and would require

extensive foundational research to establish any pharmacological activity and safety profile.

Researchers interested in this compound have a green field for investigation, starting from

basic cellular and biochemical screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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